Cas no 70126-48-6 (3-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid)

• Product Name: 3-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid
• CAS No: 70126-48-6
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• MDL: MFCD00155925
• CID: 562730
• PubChem ID: 578680
• Update Time: 2025-04-19

3-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(1,1,2,2-tetrafluoroethoxy)-
• 3-(1,1,2,2-TETRAFLUOROETHOXY)BENZOIC ACID
• DTXSID50342109
• 3-(1',1',2',2'-tetrafluoroethoxy)-benzoic acid
• 70126-48-6
• F81457
• FT-0613478
• MFCD00155925
• Z56756412
• 3-(1,1,2,2-Tetrafluoroethoxy)benzoicacid
• 1-BOC-3-[(4-BROMOBENZYL-AMINO)-METHYL]-AZETIDINE
• Benzoic acid, 3-(1,1,2,2-tetrafluoroethoxy)-
• 3-(1,1,2,2-tetrafluoro-ethoxy)-benzoic acid
• m-(1,1,2,2-tetrafluoroethoxy)-benzoic acid
• SB85565
• PS-7621
• AKOS000304119
• EN300-227612
• 3-(1,1,2,2-Tetrafluoroethoxy)benzoic acid #
• 3-(1,1,2,2-Tetrafluoroethoxy)benzoic acid, 97%
• A836781
• 3-(1,1,2,2,-Tetrafluoroethoxy)benzoic acid
• SCHEMBL978712
• STK298511
• BBL009845
• DB-055380
• 3-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid

• MDL： MFCD00155925
• Inchi： 1S/C9H6F4O3/c10-8(11)9(12,13)16-6-3-1-2-5(4-6)7(14)15/h1-4,8H,(H,14,15)
• InChI Key： KXSUHQSIHGQDQV-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 238.02500
• Monoisotopic Mass: 238.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Solids
• Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-126 °C (lit.)
• Boiling Point: 288.4±40.0 ºC (760 Torr),
• Flash Point: 128.2±27.3 ºC,
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),
• PSA: 46.53000
• LogP: 2.62150
• Solubility: Not determined

3-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters